Cas no 51719-68-7 (Benzeneacetic acid, 3,4,5-trichloro-)

• Product Name: Benzeneacetic acid, 3,4,5-trichloro-
• CAS No: 51719-68-7
• MF: C₈H₅Cl₃O₂
• MW: 239.48309969902
• CID: 4015519
• PubChem ID: 70507022
• Update Time: 2025-04-22

Benzeneacetic acid, 3,4,5-trichloro- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3,4,5-trichloro-
• 3,4,5-Trichlorobenzeneacetic acid
• DTXSID001299018
• SCHEMBL11074568
• 51719-68-7
• 3,4,5-Trichlorophenylacetic acid

• Inchi： 1S/C8H5Cl3O2/c9-5-1-4(3-7(12)13)2-6(10)8(5)11/h1-2H,3H2,(H,12,13)
• InChI Key： IVNCWLLOFQSQQG-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)=CC(Cl)=C(Cl)C(Cl)=C1

Computed Properties

• Exact Mass: 237.935512Da
• Monoisotopic Mass: 237.935512Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų